Cas no 2034539-14-3 (3-cyano-N-(5-cyclopropylpyridin-3-yl)methylbenzamide)

• Product Name: 3-cyano-N-(5-cyclopropylpyridin-3-yl)methylbenzamide
• CAS No: 2034539-14-3
• MF: C₁₇H₁₅N₃O
• MW: 277.320503473282
• CID: 5997121
• PubChem ID: 122162840
• Update Time: 2025-11-01

3-cyano-N-(5-cyclopropylpyridin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-cyano-N-(5-cyclopropylpyridin-3-yl)methylbenzamide
• F6573-4663
• 3-cyano-N-[(5-cyclopropylpyridin-3-yl)methyl]benzamide
• AKOS032469602
• 3-cyano-N-((5-cyclopropylpyridin-3-yl)methyl)benzamide
• 2034539-14-3

• Inchi： 1S/C17H15N3O/c18-8-12-2-1-3-15(6-12)17(21)20-10-13-7-16(11-19-9-13)14-4-5-14/h1-3,6-7,9,11,14H,4-5,10H2,(H,20,21)
• InChI Key： AUCWETURJPCQGP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C#N)C=1)NCC1=CN=CC(=C1)C1CC1

Computed Properties

• Exact Mass: 277.121512110g/mol
• Monoisotopic Mass: 277.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.8Ų

Additional information on 3-cyano-N-(5-cyclopropylpyridin-3-yl)methylbenzamide

Research Briefing on 3-cyano-N-(5-cyclopropylpyridin-3-yl)methylbenzamide (CAS: 2034539-14-3): Recent Advances and Applications

The compound 3-cyano-N-(5-cyclopropylpyridin-3-yl)methylbenzamide (CAS: 2034539-14-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, mechanism of action, and preclinical evaluations. The compound's unique structural features, including the cyano and cyclopropyl groups, contribute to its bioactivity and selectivity, making it a promising candidate for further drug development.

Recent studies have explored the synthesis of 3-cyano-N-(5-cyclopropylpyridin-3-yl)methylbenzamide, highlighting optimized routes that improve yield and purity. One notable approach involves a multi-step synthesis starting from 5-cyclopropylpyridin-3-amine, followed by amide coupling with 3-cyanobenzoyl chloride. Advanced characterization techniques, such as NMR spectroscopy and high-resolution mass spectrometry, have confirmed the compound's structure and purity, ensuring its suitability for biological testing.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of specific biological targets. For instance, research indicates that 3-cyano-N-(5-cyclopropylpyridin-3-yl)methylbenzamide exhibits inhibitory activity against certain kinase enzymes, which are implicated in various disease pathways. These findings suggest its applicability in oncology and inflammatory diseases. Additionally, the compound's pharmacokinetic properties, including its metabolic stability and bioavailability, have been evaluated, providing insights into its therapeutic potential.

Further investigations have explored the structure-activity relationship (SAR) of 3-cyano-N-(5-cyclopropylpyridin-3-yl)methylbenzamide, identifying key structural modifications that enhance its efficacy and reduce off-target effects. Computational modeling and molecular docking studies have complemented these efforts, offering a deeper understanding of the compound's binding interactions with target proteins. These insights are critical for the rational design of next-generation derivatives with improved pharmacological profiles.

In conclusion, 3-cyano-N-(5-cyclopropylpyridin-3-yl)methylbenzamide (CAS: 2034539-14-3) represents a promising scaffold for drug discovery, with recent research underscoring its therapeutic potential and mechanistic insights. Continued exploration of its biological activities and optimization of its chemical properties will be essential for advancing this compound toward clinical development. This briefing serves as a comprehensive resource for researchers and industry professionals seeking to stay abreast of the latest developments in this area.